Cas no 91918-13-7 (N,N-dimethyl-1H-pyrazole-4-carboxamide)

N,N-Dimethyl-1H-pyrazole-4-carboxamide is a versatile heterocyclic compound featuring a pyrazole core substituted with a dimethylcarboxamide functional group. Its structure imparts favorable properties for applications in pharmaceutical and agrochemical research, where it serves as a key intermediate or building block. The compound exhibits good solubility in common organic solvents, facilitating its use in synthetic chemistry. The dimethylamide moiety enhances stability and reactivity, making it suitable for further functionalization. Its well-defined molecular architecture allows for precise modifications, supporting the development of novel bioactive molecules. This compound is particularly valued for its role in medicinal chemistry, where it contributes to the synthesis of potential drug candidates with optimized pharmacokinetic properties.

N,N-dimethyl-1H-pyrazole-4-carboxamide structure

91918-13-7 structure

Product Name:N,N-dimethyl-1H-pyrazole-4-carboxamide

CAS No:91918-13-7

MF:C₆H₉N₃O

MW:139.155160665512

MDL:MFCD12142907

CID:800215

PubChem ID:13450481

Update Time:2025-06-21

N,N-dimethyl-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazole-4-carboxamide,N,N-dimethyl-
- 1H-Pyrazole-4-carboxamide,N,N-dimethyl-(9CI)
- 1h-pyrazole-4-carboxylic acid dimethylamide
- MFCD12142907
- EN300-232489
- F8883-7167
- SCHEMBL1224893
- TQR0076
- 1H-Pyrazole-4-carboxamide, N,N-dimethyl-
- UVG
- AKOS009606544
- Z432057220
- N,N-dimethyl-1H-pyrazole-4-carboxamide
- 91918-13-7
- A902648
- STL415494
- G54704
- MDL： MFCD12142907
- Inchi： 1S/C6H9N3O/c1-9(2)6(10)5-3-7-8-4-5/h3-4H,1-2H3,(H,7,8)
- InChI Key： XHOFWFVNVHZGMB-UHFFFAOYSA-N
- SMILES： O=C(C1C=NNC=1)N(C)C

Computed Properties

Exact Mass: 139.074561919g/mol
Monoisotopic Mass: 139.074561919g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 135
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.3
Topological Polar Surface Area: 49Å²

Experimental Properties

Density: 1.2±0.1 g/cm3
Boiling Point: 346.2±15.0 °C at 760 mmHg
Flash Point: 163.2±20.4 °C
Vapor Pressure: 0.0±0.8 mmHg at 25°C

N,N-dimethyl-1H-pyrazole-4-carboxamide Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

N,N-dimethyl-1H-pyrazole-4-carboxamide Pricemore >>

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